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Compound Name: [2-(Dimethylamino)ethyl]hydrazine

CAS No.: 1754-57-0

Cat. No.: B157565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[2-(Dimethylamino)ethyl]hydrazine, with the CAS number 1754-57-0, is a substituted hydrazine derivative that holds potential

as a versatile reagent and building block in organic synthesis, particularly in the development of novel pharmaceuticals and

agrochemicals.[1] Its unique structure, featuring a hydrazine moiety and a dimethylamino group, imparts a distinct reactivity

profile that can be leveraged for the construction of complex molecular architectures. This guide provides a comprehensive

overview of the known physical and chemical characteristics of [2-(Dimethylamino)ethyl]hydrazine, outlines safety and

handling protocols based on the properties of related hydrazine compounds, and discusses its potential applications in research

and development.

Chemical and Physical Properties
The fundamental physicochemical properties of [2-(Dimethylamino)ethyl]hydrazine are summarized below. This data is critical

for its appropriate handling, storage, and application in experimental settings.

Property Value Source(s)

CAS Number 1754-57-0 [1][2][3][4]

Molecular Formula C₄H₁₃N₃ [1][2][3][4]

Molecular Weight 103.17 g/mol [1][3][4]

Boiling Point 185.3 °C at 760 mmHg [3]

Density 0.902 g/cm³ [3]

Flash Point 65.9 °C [3]

Solubility: While specific solubility data for [2-(Dimethylamino)ethyl]hydrazine is not readily available, aliphatic hydrazines are

generally soluble in water.[5]
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Reactivity and Stability
Hydrazine and its derivatives are known for their reactivity, which is a cornerstone of their synthetic utility.

Reducing Agent: Hydrazines are effective reducing agents.[5] This property suggests that [2-(Dimethylamino)ethyl]hydrazine
can participate in reactions involving the reduction of various functional groups.

Nucleophilicity: The presence of two nitrogen atoms with lone pairs of electrons makes hydrazines, including this derivative,

potent nucleophiles. This allows for a variety of chemical transformations, such as the formation of hydrazones and other

nitrogen-containing heterocycles.

Alkylation: The nitrogen atoms in hydrazine can be alkylated. Direct alkylation with alkyl halides can be challenging to control in

terms of the degree of substitution.[6] However, methodologies for the selective alkylation of hydrazine derivatives have been

developed.[7]

Stability and Incompatibilities: Hydrazine solutions are known to attack rubber and cork.[8] They are also incompatible with strong

oxidizing agents, strong acids, and some metal oxides, which can lead to vigorous or even explosive reactions.[9] It is crucial to

avoid contact with these materials.

Decomposition: Upon heating, hydrazine can decompose to yield nitrogen and ammonia.[9] The presence of catalytic surfaces,

such as certain metals and metal oxides, can accelerate this decomposition.[9]

Safety and Handling
Given that [2-(Dimethylamino)ethyl]hydrazine is classified as a "Dangerous Good" for transport, stringent safety precautions

are mandatory.[4] While a specific Safety Data Sheet (SDS) is not available, the following guidelines are based on the known

hazards of hydrazine and its alkylated derivatives.

General Precautions:

Always work in a well-ventilated chemical fume hood.[10][11]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a

lab coat.[11]

Avoid inhalation of vapors and contact with skin and eyes.[11]

Wash hands thoroughly after handling.[11]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

Keep containers tightly closed.[8]

Maintain a nitrogen atmosphere over the system to prevent oxidation and minimize hazards.[8][9]

Spill and Disposal:

In case of a spill, absorb with an inert material and dispose of as hazardous waste.
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Waste hydrazine can be neutralized with a dilute solution of an oxidizing agent like sodium hypochlorite or hydrogen peroxide.

[9]

Toxicology: Hydrazine and its derivatives are toxic and are considered probable human carcinogens.[12] Therefore, exposure

should be minimized.

Experimental Protocols
While specific experimental protocols for [2-(Dimethylamino)ethyl]hydrazine are not widely published, its structural similarity to

other substituted hydrazines suggests its utility in similar synthetic transformations. The following represents a general workflow

for handling and using such a reagent in a research setting.

General workflow for handling and using [2-(Dimethylamino)ethyl]hydrazine.

Spectroscopic Characterization
Detailed spectroscopic data for [2-(Dimethylamino)ethyl]hydrazine is not readily available in the public domain. However,

based on its structure, the following characteristic signals would be expected:

¹H NMR:

Signals corresponding to the N-CH₃ protons (singlet).

Signals for the -CH₂-CH₂- protons (likely complex multiplets or triplets).

Broad signals for the -NH₂ protons, which may be exchangeable with D₂O.

¹³C NMR:

A signal for the N-CH₃ carbons.

Signals for the -CH₂-CH₂- carbons.

IR Spectroscopy:

N-H stretching vibrations in the region of 3300-3500 cm⁻¹.

C-H stretching vibrations from the alkyl groups around 2800-3000 cm⁻¹.

N-H bending vibrations.

C-N stretching vibrations.

Applications in Research and Drug Development
The bifunctional nature of [2-(Dimethylamino)ethyl]hydrazine makes it a valuable synthon for creating diverse molecular

scaffolds.

Pharmaceutical Synthesis: Hydrazine derivatives are integral to the synthesis of numerous pharmaceuticals.[13][14] The

presence of the dimethylaminoethyl group could be used to introduce this moiety into a target molecule to modulate its
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pharmacokinetic properties, such as solubility and cell permeability. For instance, similar structures are found in various

biologically active compounds.[15]

Agrochemical Development: Substituted hydrazines are also used in the synthesis of pesticides and herbicides.[14]

Precursor for Heterocycles: The hydrazine group can react with dicarbonyl compounds or other suitable electrophiles to form a

variety of heterocyclic systems, which are common motifs in drug candidates.

Conclusion
[2-(Dimethylamino)ethyl]hydrazine is a chemical with significant potential in synthetic chemistry, particularly for applications in

the life sciences. Its physical and chemical properties, especially its reactivity as a nucleophile and reducing agent, make it a

valuable tool for the construction of complex molecules. However, its hazardous nature, inferred from its classification and the

known toxicology of related hydrazine compounds, necessitates strict adherence to safety protocols. Further research to fully

characterize its physical properties, spectroscopic data, and toxicological profile will be crucial for its broader and safer

application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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